Cas no 2248336-77-6 (Tert-butyl 3-amino-6-bromo-2-methylbenzoate)

• Product Name: Tert-butyl 3-amino-6-bromo-2-methylbenzoate
• CAS No: 2248336-77-6
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 6403119
• PubChem ID: 137941477
• Update Time: 2025-06-29

Tert-butyl 3-amino-6-bromo-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2248336-77-6
• EN300-6510456
• Tert-butyl 3-amino-6-bromo-2-methylbenzoate

• Inchi： 1S/C12H16BrNO2/c1-7-9(14)6-5-8(13)10(7)11(15)16-12(2,3)4/h5-6H,14H2,1-4H3
• InChI Key： LDPMLQYCCQYKPZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C)=C1C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 285.03644g/mol
• Monoisotopic Mass: 285.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 3-amino-6-bromo-2-methylbenzoate

Introduction to Tert-butyl 3-amino-6-bromo-2-methylbenzoate (CAS No. 2248336-77-6)

Tert-butyl 3-amino-6-bromo-2-methylbenzoate (CAS No. 2248336-77-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, plays a crucial role in the synthesis of various biologically active molecules. The presence of both amino and bromo substituents, along with the methyl group, makes it a versatile intermediate in the development of novel therapeutic agents.

The< strong>tert-butyl group in the molecule contributes to its stability and reactivity, making it an ideal candidate for further functionalization. This stability is particularly valuable in multi-step synthetic pathways where harsh conditions are often employed. The benzoate moiety, on the other hand, provides a hydrophobic backbone that can be easily modified to enhance solubility or target specific biological pathways.

In recent years, there has been a surge in research focused on developing new drugs targeting complex diseases such as cancer and neurodegenerative disorders. Tert-butyl 3-amino-6-bromo-2-methylbenzoate has emerged as a key intermediate in the synthesis of small molecule inhibitors that disrupt critical disease pathways. For instance, studies have shown its potential in inhibiting kinases and other enzymes involved in tumor growth and progression.

The< strong>3-amino group offers a site for further derivatization, allowing chemists to introduce various functional groups that can enhance binding affinity to biological targets. This flexibility has been exploited in the design of molecules that interact with proteins and enzymes in precise ways, leading to the development of more effective drugs with fewer side effects.

Moreover, the< strong>6-bromo substituent provides a handle for cross-coupling reactions, which are fundamental in modern drug synthesis. These reactions allow for the introduction of diverse molecular fragments, enabling the creation of complex structures from simpler precursors. The combination of these features makes Tert-butyl 3-amino-6-bromo-2-methylbenzoate an invaluable building block in medicinal chemistry.

Recent advancements in computational chemistry have further enhanced the utility of this compound. By leveraging computational methods, researchers can predict the behavior of Tert-butyl 3-amino-6-bromo-2-methylbenzoate in various reaction conditions, optimizing synthetic routes and minimizing trial-and-error experimentation. This approach has significantly reduced the time and cost associated with drug discovery.

The< strong>2-methyl group adds another layer of complexity to the molecule, influencing its electronic properties and reactivity. This feature has been particularly useful in designing molecules that exhibit specific interactions with biological targets. For example, certain analogs of Tert-butyl 3-amino-6-bromo-2-methylbenzoate have shown promise in targeting receptors overexpressed in cancer cells, leading to selective toxicity without harming healthy tissues.

In conclusion, Tert-butyl 3-amino-6-bromo-2-methylbenzoate (CAS No. 2248336-77-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to evolve, this compound is likely to play an even greater role in the development of next-generation therapeutics.